Cas no 885191-25-3 ((3Z)-3-(3,4-dihydroxyphenyl)methylidene-1H,2H,3H,5H-pyrrolo1,2-aquinazolin-5-one)

• Product Name: (3Z)-3-(3,4-dihydroxyphenyl)methylidene-1H,2H,3H,5H-pyrrolo1,2-aquinazolin-5-one
• CAS No: 885191-25-3
• MF: C₁₈H₁₄N₂O₃
• MW: 306.315364360809
• CID: 5439092
• Update Time: 2025-10-30

(3Z)-3-(3,4-dihydroxyphenyl)methylidene-1H,2H,3H,5H-pyrrolo1,2-aquinazolin-5-one Chemical and Physical Properties

Names and Identifiers

• (E)-3-(3,4-dihydroxybenzylidene)-2,3-dihydropyrrolo[1,2-a]quinazolin-5(1H)-one
• (3Z)-3-(3,4-dihydroxyphenyl)methylidene-1H,2H,3H,5H-pyrrolo1,2-aquinazolin-5-one

• Inchi： 1S/C18H14N2O3/c21-15-6-5-11(10-16(15)22)9-12-7-8-20-14-4-2-1-3-13(14)18(23)19-17(12)20/h1-6,9-10,21-22H,7-8H2
• InChI Key： QPZHNGZOAYQHFM-UHFFFAOYSA-N
• SMILES： N12CCC(=CC3=CC=C(O)C(O)=C3)C1=NC(=O)C1=C2C=CC=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines

Additional information on (3Z)-3-(3,4-dihydroxyphenyl)methylidene-1H,2H,3H,5H-pyrrolo1,2-aquinazolin-5-one

Introduction to (3Z)-3-(3,4-dihydroxyphenyl)methylidene-1H,2H,3H,5H-pyrrolo[1,2-aquinazolin-5-one] (CAS No. 885191-25-3)

(3Z)-3-(3,4-dihydroxyphenyl)methylidene-1H,2H,3H,5H-pyrrolo[1,2-aquinazolin-5-one] is a complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by its CAS number 885191-25-3, belongs to the pyrrolo[aquinoxalinone] class of heterocyclic molecules. The presence of multiple functional groups, including hydroxyl and double bond functionalities, makes it a promising candidate for further investigation in drug discovery and development.

The molecular structure of this compound is characterized by a fused ring system consisting of a pyrrole ring connected to an aquinoxalinone moiety. The 3Z configuration indicates the stereochemistry of the double bond within the molecule, which is a critical factor in determining its biological interactions. The 3,4-dihydroxyphenyl substituent adds another layer of complexity, as hydroxyl groups are known to participate in various hydrogen bonding interactions, which can influence the compound's solubility and binding affinity.

In recent years, there has been growing interest in heterocyclic compounds due to their diverse pharmacological properties. The pyrrolo[aquinoxalinone] scaffold has shown potential in various therapeutic areas, including anti-inflammatory, anticancer, and antimicrobial applications. Research has demonstrated that the structural features of these compounds can modulate specific biological pathways by interacting with target proteins and enzymes. The hydroxyl groups in (3Z)-3-(3,4-dihydroxyphenyl)methylidene-1H,2H,3H,5H-pyrrolo[1,2-aquinazolin-5-one] are particularly noteworthy, as they can enhance binding interactions through hydrogen bonding with biological targets.

One of the most exciting aspects of this compound is its potential role in modulating inflammatory pathways. Inflammatory processes are central to many chronic diseases, and inhibiting key inflammatory mediators can lead to significant therapeutic benefits. Studies have shown that compounds with similar structural motifs can interact with enzymes such as lipoxygenases and cyclooxygenases, which are involved in the production of pro-inflammatory cytokines. The 3Z configuration and the presence of hydroxyl groups may enhance the compound's ability to bind to these enzymes and inhibit their activity.

The anti-cancer potential of (3Z)-3-(3,4-dihydroxyphenyl)methylidene-1H,2H,3H,5H-pyrrolo[1,2-aquinazolin-5-one] is another area of active investigation. Cancer cells often exhibit altered signaling pathways that promote proliferation and survival. By targeting these pathways with small molecule inhibitors, it may be possible to induce apoptosis or inhibit tumor growth. Preliminary studies have suggested that this compound can interfere with key signaling cascades involved in cancer cell progression. The ability of the hydroxyl groups to form hydrogen bonds with target proteins may enhance its binding affinity and efficacy.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The introduction of the 3Z configuration requires precise control over reaction conditions to avoid unwanted stereoisomers. Additionally, the incorporation of the 3,4-dihydroxyphenyl substituent necessitates careful selection of reagents and catalysts to achieve the desired regioselectivity. Advances in synthetic methodologies have made it possible to produce complex heterocyclic compounds like this one with increasing efficiency and precision.

In conclusion, (3Z)-3-(3,4-dihydroxyphenyl)methylidene-1H,2H,3H,5H-pyrrolo[1,2-aquinazolin-5-one] (CAS No. 885191-25-3) is a structurally intriguing compound with significant potential in pharmaceutical applications. Its unique combination of functional groups and stereochemistry makes it a promising candidate for further investigation in drug discovery. As research continues to uncover new therapeutic targets and mechanisms，this compound may play a crucial role in developing novel treatments for various diseases.